Cas no 590372-14-8 (2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid)
2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic acid is a fluorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a chloro substituent at the 2-position and a trifluoromethyl group at the 3-position—enhance its reactivity and potential as a versatile intermediate. The carboxylic acid moiety at the 8-position allows for further functionalization, making it valuable in the synthesis of biologically active compounds. This compound exhibits high purity and stability, ensuring reliable performance in complex reactions. Its trifluoromethyl group contributes to improved metabolic stability and lipophilicity, which are advantageous in drug discovery. Suitable for use in cross-coupling reactions and heterocyclic chemistry, it serves as a key building block in medicinal chemistry applications.
590372-14-8 structure
Product Name:2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid
CAS No:590372-14-8
MF:C11H5ClF3NO2
MW:275.611112356186
CID:2129341
Update Time:2025-05-23
2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-3-(trifluoromethyl)-8-Quinolinecarboxylic acid
- 2-chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid
- YKEAMFLNCZRIJF-UHFFFAOYSA-N
- 2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid
-
- Inchi: 1S/C11H5ClF3NO2/c12-9-7(11(13,14)15)4-5-2-1-3-6(10(17)18)8(5)16-9/h1-4H,(H,17,18)
- InChI Key: YKEAMFLNCZRIJF-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)(F)F)C=C2C=CC=C(C(=O)O)C2=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 337
- Topological Polar Surface Area: 50.2
2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C202865-1mg |
2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic acid |
590372-14-8 | 1mg |
$ 170.00 | 2022-04-01 | ||
| TRC | C202865-2.5mg |
2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic acid |
590372-14-8 | 2.5mg |
$ 280.00 | 2022-04-01 |
2-Chloro-3-(trifluoromethyl)quinoline-8-carboxylic Acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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